Cas no 1289385-53-0 (tert-Butyl (2-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate)

• Product Name: tert-Butyl (2-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate
• CAS No: 1289385-53-0
• MF: C₁₅H₂₃ClN₄O₂
• MW: 326.821722269058
• CID: 2090940
• PubChem ID: 66519898
• Update Time: 2025-05-24

tert-Butyl (2-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate
• tert-butyl N-[2-[(4-chloropyrimidin-2-yl)amino]cyclohexyl]carbamate
• 1289385-53-0
• [2-(4-Chloro-pyrimidin-2-ylamino)-cyclohexyl]-carbamic acid tert-butyl ester
• DB-310670
• tert-Butyl(2-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate
• AKOS015940553
• SB58733

• MDL： MFCD18837464
• Inchi： 1S/C15H23ClN4O2/c1-15(2,3)22-14(21)19-11-7-5-4-6-10(11)18-13-17-9-8-12(16)20-13/h8-11H,4-7H2,1-3H3,(H,19,21)(H,17,18,20)
• InChI Key： UZTIBBFABAIKKQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC(=N1)NC1CCCCC1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 326.1509537g/mol
• Monoisotopic Mass: 326.1509537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 76.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on tert-Butyl (2-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate

Comprehensive Overview of tert-Butyl (2-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate (CAS No. 1289385-53-0)

The compound tert-Butyl (2-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate (CAS No. 1289385-53-0) is a specialized organic molecule with significant applications in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a chloropyrimidine moiety and a cyclohexyl carbamate group, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its role in kinase inhibitor development and its potential in drug discovery pipelines.

In recent years, the demand for high-purity intermediates like tert-Butyl (2-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate has surged, driven by advancements in targeted therapy and precision medicine. This compound is often explored in the context of cancer research, where its pyrimidine-based scaffold is leveraged to design novel small-molecule inhibitors. Its CAS No. 1289385-53-0 is a critical identifier for sourcing and regulatory compliance, ensuring traceability in GMP synthesis and laboratory-scale experiments.

One of the key questions frequently asked by researchers is: "What are the synthetic routes for tert-Butyl (2-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate?" The synthesis typically involves multi-step organic reactions, including amination of 4-chloropyrimidine derivatives and carbamate protection strategies. The compound’s solubility and stability under various conditions are also hot topics, as these properties influence its utility in formulation development.

From an industrial perspective, tert-Butyl (2-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate is often discussed in forums focusing on scale-up challenges and cost-effective synthesis. Innovations in catalysis and green chemistry have further amplified interest in optimizing its production. Additionally, its role in proteomics and bioconjugation studies highlights its versatility beyond traditional medicinal chemistry.

Another trending query is: "How does tert-Butyl (2-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate compare to similar pyrimidine derivatives?" Comparative studies often emphasize its selectivity and binding affinity in enzymatic assays, making it a preferred choice for structure-activity relationship (SAR) studies. The compound’s logP and hydrogen-bonding capacity are also critical parameters for ADME profiling in preclinical research.

In summary, tert-Butyl (2-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate (CAS No. 1289385-53-0) represents a cornerstone in modern pharmaceutical chemistry, bridging the gap between bench-scale discovery and industrial application. Its relevance in emerging therapeutic areas ensures continued interest and investment in its research and development.